N-Desmethyl Topotecan N-Desmethyl Topotecan
Brand Name: Vulcanchem
CAS No.: 190710-79-3
VCID: VC0027319
InChI: InChI=1S/C22H21N3O5/c1-3-22(29)15-7-17-19-11(9-25(17)20(27)14(15)10-30-21(22)28)6-12-13(8-23-2)18(26)5-4-16(12)24-19/h4-7,23,26,29H,3,8-10H2,1-2H3/t22-/m0/s1
SMILES: CCC1(C2=C(COC1=O)C(=O)N3CC4=CC5=C(C=CC(=C5CNC)O)N=C4C3=C2)O
Molecular Formula: C22H21N3O5
Molecular Weight: 407.4 g/mol

N-Desmethyl Topotecan

CAS No.: 190710-79-3

Reference Standards

VCID: VC0027319

Molecular Formula: C22H21N3O5

Molecular Weight: 407.4 g/mol

N-Desmethyl Topotecan - 190710-79-3

CAS No. 190710-79-3
Product Name N-Desmethyl Topotecan
Molecular Formula C22H21N3O5
Molecular Weight 407.4 g/mol
IUPAC Name (19S)-19-ethyl-7,19-dihydroxy-8-(methylaminomethyl)-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaene-14,18-dione
Standard InChI InChI=1S/C22H21N3O5/c1-3-22(29)15-7-17-19-11(9-25(17)20(27)14(15)10-30-21(22)28)6-12-13(8-23-2)18(26)5-4-16(12)24-19/h4-7,23,26,29H,3,8-10H2,1-2H3/t22-/m0/s1
Standard InChIKey ZWUJOGCYOWLZFL-QFIPXVFZSA-N
Isomeric SMILES CC[C@@]1(C2=C(COC1=O)C(=O)N3CC4=CC5=C(C=CC(=C5CNC)O)N=C4C3=C2)O
SMILES CCC1(C2=C(COC1=O)C(=O)N3CC4=CC5=C(C=CC(=C5CNC)O)N=C4C3=C2)O
Canonical SMILES CCC1(C2=C(COC1=O)C(=O)N3CC4=CC5=C(C=CC(=C5CNC)O)N=C4C3=C2)O
Synonyms (4S)-4-Ethyl-4,9-dihydroxy-10-[(methylamino)methyl]-1H-pyrano[3’,4’:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione;
PubChem Compound 9931216
Last Modified Nov 11 2021
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